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Compound of Interest

Compound Name: Strontium telluride

CAS No.: 12040-08-3

Cat. No.: B1619863

Get Quote

CAS Number: 12040-08-3

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium telluride (SrTe) is an inorganic compound with the chemical formula SrTe. It is a

semiconductor material that has garnered interest for its potential applications in electronics

and thermoelectric devices. This technical guide provides a comprehensive overview of

strontium telluride, including its properties, synthesis, characterization, and a discussion of its

relevance, or lack thereof, in the field of drug development.

Physicochemical Properties
Strontium telluride is a crystalline solid with a rock salt crystal structure. Key quantitative data

for SrTe are summarized in the table below.
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Property Value Reference(s)

CAS Number 12040-08-3 [1][2]

Molecular Formula SrTe [1]

Molecular Weight 215.22 g/mol [2]

Crystal Structure Cubic (rock salt) [1][3]

Lattice Parameter (a)
6.4445(4) to 6.4606(4) Å (for

PbTe-SrTe)
[4]

Band Gap ~1.8 eV (Theoretical) [3]

Synthesis and Crystal Growth
The primary method for synthesizing strontium telluride is through solid-state reaction. High-

purity single crystals can be grown from the melt using techniques such as the Bridgman-

Stockbarger or Czochralski method.

Solid-State Synthesis
Experimental Protocol:

A general protocol for the solid-state synthesis of strontium telluride involves the following

steps:

Precursor Preparation: Stoichiometric amounts of high-purity strontium and tellurium

powders are thoroughly mixed in an inert atmosphere, typically within a glovebox, to prevent

oxidation.

Encapsulation: The mixed powder is loaded into a quartz ampoule, which is then evacuated

to a high vacuum and sealed.

Reaction: The sealed ampoule is placed in a furnace and heated to a high temperature,

typically in the range of 600-800°C. The temperature is held for an extended period, often

24-48 hours, to ensure a complete reaction.
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Cooling: The furnace is then slowly cooled to room temperature to allow for the formation of

a crystalline product.

Characterization: The resulting product is characterized using techniques such as X-ray

diffraction to confirm the formation of the SrTe phase.

Single Crystal Growth
For applications requiring high-purity single crystals, melt growth techniques are employed.

Bridgman-Stockbarger Method:

This method involves the directional solidification of a molten charge of strontium telluride in

a sealed crucible. The crucible is slowly lowered through a temperature gradient in a furnace,

causing the material to crystallize from one end to the other.

Czochralski Method:

In the Czochralski technique, a seed crystal is dipped into a melt of strontium telluride and

then slowly pulled upwards while being rotated. This process allows for the growth of a large,

single-crystal ingot.[5][6]

Characterization Techniques
A variety of analytical techniques are used to characterize the structural, optical, and electrical

properties of strontium telluride.

X-ray Diffraction (XRD)
Experimental Protocol:

Sample Preparation: A powdered sample of strontium telluride is thinly spread onto a

sample holder.

Data Acquisition: The sample is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the sample, and the diffracted X-rays are detected at various angles (2θ).
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Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed to

determine the crystal structure and lattice parameters of the material.[7][8]

Raman Spectroscopy
Experimental Protocol:

Sample Preparation: A small amount of the strontium telluride sample is placed on a

microscope slide.

Data Acquisition: The sample is positioned under the objective of a Raman microscope. A

laser is focused onto the sample, and the scattered light is collected and directed to a

spectrometer.

Data Analysis: The Raman spectrum, which shows the intensity of scattered light as a

function of the Raman shift (in cm⁻¹), provides information about the vibrational modes of the

crystal lattice.[9][10]

Thermoelectric Property Measurement
Experimental Protocol:

The thermoelectric properties of strontium telluride, such as the Seebeck coefficient,

electrical conductivity, and thermal conductivity, are typically measured as a function of

temperature.

Sample Preparation: A dense, sintered pellet or a single crystal of SrTe is cut into a specific

geometry (e.g., a rectangular bar).

Measurement Setup: The sample is mounted in a specialized apparatus that allows for the

simultaneous measurement of the Seebeck coefficient and electrical conductivity under a

controlled temperature gradient. The thermal conductivity is often determined by measuring

the thermal diffusivity using a laser flash method.[11][12][13]

Relevance to Drug Development
A thorough review of the scientific literature reveals no direct applications of strontium
telluride in drug development, drug delivery, or as a therapeutic agent. The focus of research

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

http://www.csun.edu/~bavarian/Courses/MSE%20227/Labs/1-XRAY_diffraction_combined_new.pdf
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.drawellanalytical.com/raman-spectroscopy-setup-what-are-the-key-components-and-how-does-it-work%EF%BC%9F/
https://www.itc.kit.edu/english/1603.php
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://resolve.cambridge.org/core/journals/mrs-online-proceedings-library-archive/article/abs/investigation-of-the-thermoelectric-properties-of-the-pbtesrte-system/A1FAE76CBF14255B7ABAB6A2682B012F
https://thermoelectrics.matsci.northwestern.edu/thermoelectrics/index.html
https://pubs.rsc.org/en/content/articlelanding/2015/ee/c4ee01320d
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


on this material is primarily in the fields of materials science and condensed matter physics.

However, it is pertinent to discuss the biological roles of its constituent elements, strontium and

tellurium, to provide a complete picture for the target audience.

Biological Role of Strontium
Strontium, particularly in the form of strontium ranelate, has been investigated for its effects on

bone metabolism.[14][15] It has been shown to simultaneously promote bone formation and

inhibit bone resorption, making it a potential therapeutic agent for osteoporosis.[16][17] The

mechanism of action is believed to involve the activation of the calcium-sensing receptor in

bone cells.[17]

Tellurium in Biomedical Applications
Tellurium-containing nanoparticles have been explored for their potential in drug delivery

systems.[18][19][20] These nanoparticles can be designed to be responsive to the tumor

microenvironment, allowing for targeted drug release.[18] The cytotoxicity of tellurium

compounds is an active area of research, with studies indicating that the toxicity is highly

dependent on the chemical form and concentration.[21][22]

Cytotoxicity of Strontium Telluride
There is a lack of specific data on the in vitro or in vivo cytotoxicity of strontium telluride.

However, based on the known toxicities of tellurium compounds, it is reasonable to assume

that strontium telluride would exhibit some level of toxicity. Any potential biomedical

application would require rigorous toxicological evaluation.

Visualizations
Workflow for Synthesis and Characterization of
Strontium Telluride
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Caption: Workflow for the synthesis and characterization of strontium telluride.

Conceptual Diagram of Strontium's Effect on Bone Cells
Disclaimer: The following diagram illustrates the known effects of the strontium ion on bone

cells. There is no evidence to suggest that strontium telluride exhibits these properties.
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Caption: Conceptual diagram of the dual action of strontium ions on bone cells.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/product/b1619863/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-strontium-telluride-srte
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
There are no known biological signaling pathways directly involving strontium telluride. As a

stable, solid-state inorganic compound, it is not expected to interact with biological signaling

cascades in the manner of a soluble ion or a targeted drug molecule. The biological effects of

its constituent elements, as discussed above, are mediated by their specific chemical forms

(e.g., Sr²⁺ ions).

Conclusion
Strontium telluride is a semiconductor material with the CAS number 12040-08-3, primarily of

interest for its electronic and thermoelectric properties. Its synthesis is typically achieved

through solid-state reactions, and it is characterized by standard materials science techniques.

While its constituent elements, strontium and tellurium, have been investigated for roles in

bone health and drug delivery, respectively, there is currently no evidence to support the use of

strontium telluride itself in any pharmaceutical or biomedical application. Future research in

this area would need to begin with fundamental studies on its biocompatibility and cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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